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Compound of Interest

Compound Name: Cyclopentylbenzene

Cat. No.: B1606350

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentylbenzene, a hydrocarbon belonging to the aromatic family, is a significant molecule
in organic synthesis and materials science. A thorough understanding of its physical properties
Is paramount for its effective use in research, development, and manufacturing. This technical
guide provides an in-depth overview of the key physical characteristics of
cyclopentylbenzene, detailed experimental protocols for their determination, and a summary
of its applications where these properties are of critical importance.

Core Physical Properties

The fundamental physical properties of cyclopentylbenzene are summarized below. These
values are essential for predicting its behavior in various chemical and physical processes,
including reaction kinetics, purification, and formulation.

General and Molecular Properties
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Property Value Source(s)
Chemical Formula Ci1H14 [LI[21[3][4]1[5]
Molecular Weight 146.23 g/mol [L112][31[41[5]
CAS Number 700-88-9 [112][3][41[5]
Synonyms Phenylcyclopentane, Benzene, A
cyclopentyl-
Thermophysical Properties
Property Value Source(s)
Boiling Point 221.2 °C at 760 mmHg [1][6]
Melting Point Not available [7]
Flash Point 79.4 °C [1][6]
Density 0.956 g/cm? [1][6]
Refractive Index 1.533 [1][6]

Vapor Pressure

0.161 mmHg at 25°C

[1]

Solubility

Cyclopentylbenzene is a non-polar molecule. Following the principle of "like dissolves like," it

is highly soluble in non-polar organic solvents such as hexane and toluene.[8] Conversely, it

has very low solubility in polar solvents like water.[8]

Experimental Protocols for Property Determination

Accurate determination of physical properties is crucial for compound identification and purity

assessment. The following are detailed methodologies for measuring the key physical

properties of liquid organic compounds like cyclopentylbenzene.

Boiling Point Determination (Capillary Method)
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The boiling point is a key indicator of a liquid's volatility and purity. The capillary method is a
common and reliable technique for its determination.[9][10][11]

Procedure:

e A small amount of the liquid sample (a few milliliters) is placed in a small test tube or a fusion
tube.

e Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is heated in a controlled manner, for instance, using a Thiele tube or an
aluminum block.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is then discontinued, and the liquid is allowed to cool.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[9][11]

Sample in Test Tube
with Inverted Capillary
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Workflow for Boiling Point Determination

Density Measurement (Volumetric Method)

The density of a liquid is its mass per unit volume and is an important parameter for quality
control and substance identification.

Procedure:
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A clean and dry volumetric flask of a known volume (e.g., 10 mL) is weighed accurately on
an analytical balance.

The flask is filled with the liquid sample up to the calibration mark.
The filled flask is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.

The density is calculated by dividing the mass of the liquid by the volume of the flask.[12][13]
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Workflow for Density Measurement

Refractive Index Measurement (Abbe Refractometer)

The refractive index is a measure of how much light bends as it passes through a substance

and is a valuable tool for identifying liquids and assessing their purity.[14]

Procedure:

The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or
acetone) and allowed to dry.[15]

A few drops of the liquid sample are placed on the surface of the prism.

The prism is closed, and the light source is adjusted to illuminate the sample.

While looking through the eyepiece, the adjustment knob is turned until the boundary line
between the light and dark fields is sharp and centered on the crosshairs.

The refractive index value is read from the instrument's scale.[15]
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e The temperature at which the measurement is taken should be recorded, as the refractive

index is temperature-dependent.[14]

Clean Refractometer Apply Liquid Sample Close Prism and Focus Boundary Line Read Refractive Index
Prism to Prism Adjust Light on Crosshairs and Temperature
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Workflow for Refractive Index Measurement

Melting Point Determination

While cyclopentylbenzene is a liquid at room temperature, the determination of melting points
is crucial for solid organic compounds. For compounds that are solid at room temperature, a
common method involves a melting point apparatus.

Procedure:

o A small amount of the finely powdered solid sample is packed into a capillary tube.[16]
e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a controlled rate.[17]

o The temperature at which the first drop of liquid appears and the temperature at which the
entire solid has melted are recorded as the melting point range.[16][17]

Applications and Importance of Physical Properties

The physical properties of cyclopentylbenzene are critical in its primary application as a
starting material and intermediate in organic synthesis. For instance, it can be synthesized from
benzene and is used in the preparation of other organic molecules.[18][19]

» Boiling Point: Essential for purification by distillation. A narrow boiling point range is indicative
of high purity.

o Density: Important for calculations in chemical reactions, such as determining molar
guantities from a given volume.
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o Refractive Index: Used as a quick and non-destructive method to assess the purity of the
substance.

» Solubility: Dictates the choice of solvents for reactions, extractions, and purification
processes.

In conclusion, a comprehensive knowledge of the physical properties of cyclopentylbenzene
is indispensable for chemists and researchers. The data and protocols presented in this guide
provide a solid foundation for the safe and effective handling and utilization of this important
organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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